![molecular formula C9H7N3S B1288710 2-(thiocyanatomethyl)-1H-benzo[d]imidazole CAS No. 34091-38-8](/img/structure/B1288710.png)
2-(thiocyanatomethyl)-1H-benzo[d]imidazole
Overview
Description
Imidazole is a five-membered heterocyclic ring containing three carbon atoms and two nitrogen atoms . It’s a key component in many important biological building blocks, such as the amino acid histidine, the neurotransmitter histamine, and the nucleotide bases of DNA that are purines .
Synthesis Analysis
Imidazole synthesis methods have been extensively studied. One common method involves the reaction of glyoxal, formaldehyde, and ammonia . Other methods involve the cyclization of amido-nitriles .
Molecular Structure Analysis
The imidazole ring is planar and aromatic. It has two nitrogen atoms, one of which carries a hydrogen atom, making it a pyrrole-type nitrogen atom, while the other is a pyridine-type nitrogen atom .
Chemical Reactions Analysis
Imidazoles can undergo a variety of chemical reactions. For example, they can participate in [3 + 2] cyclization reactions . They can also react with various functional groups and can be used to construct other heterocycles .
Physical And Chemical Properties Analysis
Imidazole compounds are generally water-soluble due to their polar nature . They are also stable under a variety of conditions, including thermal, acid, base, oxidation, and reduction conditions .
Scientific Research Applications
Therapeutic Potential and Drug Development
2-(Thiocyanatomethyl)-1H-benzo[d]imidazole is a part of the broader class of benzothiazoles and benzimidazole derivatives, compounds known for their versatile therapeutic potential. Benzothiazoles, in particular, have been extensively studied for their pharmaceutical applications, including antimicrobial, analgesic, anti-inflammatory, and antitumor activities. Benzimidazole derivatives are critical in medicinal chemistry due to their presence in various pharmacological agents, including antimicrobial, antiviral, antidiabetic, anticancer, and anti-inflammatory drugs. These compounds' structural simplicity and ease of synthesis have made them attractive candidates for developing chemical libraries aimed at discovering new therapeutic agents. The emphasis on benzothiazoles and benzimidazole derivatives underscores their importance in drug discovery and development, highlighting their potential in addressing a range of human diseases and disorders.
Kamal, A., Hussaini Syed, M. A., & Malik Mohammed, S. (2015). Highlight the therapeutic potential of benzothiazoles, emphasizing their versatile character and capability as ligands to various biomolecules, making them attractive for medicinal chemistry development, especially in cancer treatment. Expert Opinion on Therapeutic Patents, 25, 335-349.
Rosales-Hernández, M., Mendieta-Wejebe, J., Padilla-Martínez, I., García-Báez, E., & Cruz, A. (2022). Discusses the chemical and biological importance of (thio)ureabenzothiazoles, highlighting their potential as therapeutic agents and their applications in medicinal chemistry, such as in the treatment of rheumatoid arthritis and systemic lupus erythematosus. Molecules, 27.
Ahmed, K., Yellamelli Valli Venkata, S., Mohammed, N., Sultana, F., & Methuku, K. R. (2012). Reviews the structural modifications of benzothiazole and its derivatives for potential chemotherapeutic applications, discussing their promising biological profile and synthetic accessibility for antitumor agents' development. Expert Opinion on Investigational Drugs, 21, 619-635.
Antimicrobial and Antiviral Agents
Benzothiazole derivatives have been highlighted for their significant antimicrobial and antiviral capabilities, forming a substantial class of compounds in pharmaceutical chemistry. These derivatives exhibit a wide range of therapeutic activities, including antitumor, anticancer, antioxidant, antidiabetic, antiviral, and antimicrobial actions. Such diversity in pharmacological functions positions benzothiazole moieties and their derivatives as promising candidates for new drug development, especially in the face of increasing antimicrobial resistance and the need for effective antiviral therapies.
- Elamin, M. B., Abd Elrazig Salman Abd Elaziz, A., & Abdallah, E. (2020). Emphasizes the antimicrobial and antiviral capacities of benzothiazole derivatives against multi-drug resistant pathogens and the SARS-CoV-2 virus, suggesting their potential as candidates for clinical development as new antimicrobial or antiviral agents. International Journal of Research in Pharmaceutical Sciences.
Mechanism of Action
Target of Action
Imidazole derivatives have been found to interact with a variety of targets, including monomeric sarcosine oxidase, nitric oxide synthase, inducible, and adenylate kinase 2, mitochondrial . These targets play crucial roles in various biological processes, including enzymatic reactions and signal transduction .
Mode of Action
Imidazole derivatives have been shown to exhibit excellent selectivity activity against certain organisms, suggesting that they may interact with their targets in a way that disrupts essential biological processes .
Biochemical Pathways
Imidazole moieties are known to be involved in the biosynthesis of histidine and purines . Therefore, it’s plausible that this compound could potentially interfere with these pathways, leading to downstream effects.
Pharmacokinetics
The lipophilicity of imidazole and imidazolium salts, which can be tuned through the introduction of different hydrophobic substituents, has been found to significantly influence their pharmacokinetic properties .
Result of Action
Certain imidazole derivatives have been found to exhibit significant activity against mycobacterium tuberculosis, suggesting that they may have potent antimicrobial effects .
Action Environment
The formation of self-assembled aggregates by imidazole and imidazolium compounds at their bioactive concentrations has been studied, suggesting that the aggregation behavior of these compounds could potentially influence their action .
Future Directions
Imidazole compounds continue to be a focus of research due to their wide range of biological activities. They are being explored for potential use in treating various diseases, including cancer . The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance .
Biochemical Analysis
Biochemical Properties
2-(Thiocyanatomethyl)-1H-benzo[d]imidazole plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many drugs and endogenous compounds . The interaction with these enzymes can lead to either inhibition or activation, depending on the specific enzyme and the context of the reaction. Additionally, this compound can bind to DNA and RNA, potentially affecting gene expression and protein synthesis .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, in cancer cells, this compound has been shown to induce apoptosis by activating caspase pathways and inhibiting cell proliferation . It also affects the expression of genes involved in cell cycle regulation and apoptosis, thereby altering cellular metabolism and growth .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as enzymes and nucleic acids, leading to changes in their activity. For instance, it inhibits certain cytochrome P450 enzymes by binding to their active sites, thereby preventing the metabolism of specific substrates . Additionally, this compound can modulate gene expression by interacting with transcription factors and DNA, leading to changes in the transcriptional activity of target genes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under physiological conditions, but it can degrade over time, leading to a decrease in its biological activity . Long-term exposure to this compound in in vitro and in vivo studies has revealed potential cumulative effects on cellular function, including alterations in cell signaling and metabolism .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit therapeutic effects, such as anti-inflammatory and anticancer activities . At higher doses, it can cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where the compound’s beneficial effects are only seen within a specific dosage range, beyond which toxicity becomes apparent .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a crucial role in its metabolism . The compound can undergo various metabolic transformations, including oxidation, reduction, and conjugation reactions, leading to the formation of metabolites with different biological activities . These metabolic pathways can affect the compound’s overall efficacy and toxicity .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cell membranes by transporters such as P-glycoprotein, which affects its intracellular concentration and distribution . Additionally, binding proteins in the cytoplasm and organelles can influence the localization and accumulation of this compound within cells .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, through targeting signals or post-translational modifications . This localization can affect the compound’s interactions with biomolecules and its overall biological activity .
Properties
IUPAC Name |
1H-benzimidazol-2-ylmethyl thiocyanate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3S/c10-6-13-5-9-11-7-3-1-2-4-8(7)12-9/h1-4H,5H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPYHFFYLECPPGJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)CSC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20614047 | |
Record name | (1H-Benzimidazol-2-yl)methyl thiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20614047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
34091-38-8 | |
Record name | (1H-Benzimidazol-2-yl)methyl thiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20614047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | {[(1H-1,3-benzodiazol-2-yl)methyl]sulfanyl}carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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